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Efficacy and Safety Comparison

The randomized, double-blind, multicenter phase III CONCEPT trial provides the most robust data for this

comparison [1]. The tables below summarize the key efficacy and safety outcomes.

Table 1: Comparison of Key Efficacy Endpoints

Efficacy Endpoint
Vorolanib +
Everolimus (n=133)

Everolimus
Monotherapy (n=133)

Hazard Ratio (HR) / P-
value

Median PFS (per IRC) 10.0 months (95% CI,

8.2-10.4)

6.4 months (95% CI,

4.7-8.3)

HR 0.70; P = 0.0171 [1]

Objective Response
Rate (ORR)

24.8% (33/133) 8.3% (11/133) P = 0.0003 [1]

Median Duration of
Response (DOR)

11.1 months (95% CI,

5.6-12.9)

13.3 months (95% CI,

5.6-12.9)

—

Median Overall
Survival (OS)

30.4 months (95% CI,

16.5-NE)

25.4 months (95% CI,

19.1-NE)

HR 0.94; P = 0.7369

(Immature Data) [1]
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Table 2: Overview of Treatment Safety

Safety Profile Vorolanib + Everolimus Everolimus Monotherapy

Patients with Grade
≥3 TRAEs

72.2% (96/133) [1] 53.4% (71/133) [1]

Common Grade ≥3
TRAEs

Anemia (15.0%), Neutropenia (10.5%),

Proteinuria (9.8%) [2]

Anemia (16.5%),

Hypertriglyceridemia (6.8%) [2]

Experimental Protocol of the CONCEPT Trial

The data in the tables above were generated through the following rigorous methodology [1] [2]:

Study Design: A three-arm, randomized, double-blind, phase III study.

Objective: To assess vorolanib plus everolimus versus either monotherapy as second-line treatment
in metastatic RCC.

Patient Population: 399 adults (ages 18-75) with advanced or metastatic RCC with a clear cell
component who had progressed after one prior VEGF receptor tyrosine kinase inhibitor (TKI) therapy.

Patients with brain metastases were excluded.
Treatment Regimen: Patients were randomized 1:1:1 to receive:

Combination Arm: Vorolanib 200 mg orally once daily + Everolimus 5 mg orally once daily.
Monotherapy Arms: Vorolanib 200 mg + placebo, or Everolimus 10 mg + placebo.

Treatment Duration: In 28-day continuous cycles until disease progression, unacceptable toxicity,
withdrawal, or death.

Primary Endpoint: Progression-free survival (PFS) as assessed by an Independent Review
Committee (IRC) using RECIST v1.1 criteria.

Key Secondary Endpoints: Objective Response Rate (ORR), Overall Survival (OS), and Safety.

Mechanistic Rationale for the Combination

The therapeutic rationale for combining vorolanib and everolimus lies in the simultaneous inhibition of two

crucial signaling pathways in renal cell carcinoma. The following diagram illustrates this synergistic

mechanism of action.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36459768/
https://pubmed.ncbi.nlm.nih.gov/36459768/
https://www.cancernetwork.com/view/vorolanib-combo-improves-orr-pfs-vs-monotherapies-in-renal-cell-carcinoma
https://www.cancernetwork.com/view/vorolanib-combo-improves-orr-pfs-vs-monotherapies-in-renal-cell-carcinoma
https://pubmed.ncbi.nlm.nih.gov/36459768/
https://www.cancernetwork.com/view/vorolanib-combo-improves-orr-pfs-vs-monotherapies-in-renal-cell-carcinoma
https://www.smolecule.com/products/s546867?utm_src=pdf-body
https://www.smolecule.com/products/s546867?utm_src=pdf-body
https://www.smolecule.com/products/s546867?utm_src=pdf-body
https://www.smolecule.com/products/s546867?utm_src=pdf-body
https://www.smolecule.com/products/s546867?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Dual Pathway Inhibition in RCC Treatment
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Figure 1: Dual Pathway Inhibition in RCC Treatment. This diagram shows how VHL gene inactivation

leads to HIF-α accumulation, promoting tumor angiogenesis through VEGF and mTOR pathways [3].

Vorolanib inhibits receptor tyrosine kinases (VEGFR/PDGFR) to block VEGF signaling, while everolimus

directly inhibits mTOR signaling, providing synergistic suppression of tumor growth [3].

Interpretation and Research Implications

For researchers and clinicians, the CONCEPT trial data indicates:

Superior Efficacy: The vorolanib-everolimus combination represents a more efficacious second-line
option for metastatic RCC than single-agent everolimus, based on significantly improved PFS and

ORR [1].
Manageable Toxicity: The higher rate of adverse events with the combination requires proactive

management, but the safety profile is considered manageable with dose adjustments and supportive
care [3].

Ongoing Evaluation: Overall survival data were immature at the time of analysis, and further follow-
up is needed to fully establish the survival benefit of the combination regimen [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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